Cas no 1361595-50-7 (2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361595-50-7
• MF: C₁₃H₁₀Cl₃NO₂
• MW: 318.583000659943
• CID: 4967580
• Update Time: 2025-06-27

2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C13H10Cl3NO2/c1-19-12-2-7(6-18)9(5-17-12)13-10(15)3-8(14)4-11(13)16/h2-5,18H,6H2,1H3
• InChI Key： LBDKPCMRQDVNTR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(=CC=1CO)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol

Introduction to 2-Methoxy-5-(2,4,6-Trichlorophenyl)Pyridine-4-Methanol

The compound 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol, identified by the CAS No. 1361595-50-7, is a highly specialized organic chemical with significant applications in various scientific and industrial domains. This molecule is characterized by its unique structure, which combines a pyridine ring with a methoxy group and a trichlorophenyl substituent. The presence of these functional groups imparts distinctive chemical properties that make it valuable in research and development.

Recent studies have highlighted the potential of 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The trichlorophenyl group is known to enhance the stability and bioavailability of such compounds, making them promising candidates for drug development.

In terms of synthesis, this compound is typically derived from multi-step organic reactions involving chlorination and methylation processes. The precise control of reaction conditions is crucial to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its quality meets stringent industry standards.

The application of 1361595-50-7 extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. Recent breakthroughs in catalytic chemistry have demonstrated its effectiveness in accelerating reactions under mild conditions, thereby reducing energy consumption and environmental impact.

From an environmental perspective, the biodegradation of 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol has been a subject of interest. Studies indicate that under specific microbial conditions, this compound can undergo partial degradation without releasing harmful byproducts. This finding is particularly relevant for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, the compound CAS No. 1361595-50-7, or 2-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol, represents a versatile building block in modern chemistry. Its unique structure and properties continue to drive innovation across multiple disciplines. As research progresses, new applications are expected to emerge, further solidifying its importance in both academic and industrial settings.